2-(3,4-dichlorophenyl)-N-(2-fluorophenyl)thiazolidine-3-carboxamide

• IUPAC Name: 2-(3,4-dichlorophenyl)-N-(2-fluorophenyl)-1,3-thiazolidine-3-carboxamide
• InChI: InChI=1S/C16H13Cl2FN2OS/c17-11-6-5-10(9-12(11)18)15-21(7-8-23-15)16(22)20-14-4-2-1-3-13(14)19/h1-6,9,15H,7-8H2,(H,20,22)
• InChI Key: XSPOVMWCBIZHSB-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(N1C(=O)NC2=CC=CC=C2F)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H13Cl2FN2OS
• Molecular Weight: 371.3 g/mol

Description

2-(3,4-dichlorophenyl)-N-(2-fluorophenyl)thiazolidine-3-carboxamide, also known as DFTZ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a member of the thiazolidinedione family and has been found to exhibit potent biological activity. In

Scientific Research Applications

Organic Synthesis and Cross-Coupling Reactions

Organic chemists have utilized similar compounds (e.g., trifluoroborates) in cross-coupling reactions . While not directly related to this specific compound, the concept of boron-containing reagents is relevant. have advantages over traditional boronic acids and esters, including air and moisture stability, making them valuable tools in synthetic chemistry.

Other Applications

Exploration of additional applications is ongoing. Researchers may investigate its potential in fields such as materials science, catalysis, or bioconjugation.

References:

• Molander, G. A. et al. (2005). Aldrichimica Acta, 38, 49 and ref. therein. Link